[(5-cyclopropyl-4-methyl-4H-1,2,4-triazol-3-yl)methyl](methyl)amine

• IUPAC Name: 1-(5-cyclopropyl-4-methyl-1,2,4-triazol-3-yl)-N-methylmethanamine
• InChI: InChI=1S/C8H14N4/c1-9-5-7-10-11-8(12(7)2)6-3-4-6/h6,9H,3-5H2,1-2H3
• InChI Key: NNZAJHWGMAZTPB-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=NN=C(N1C)C2CC2
• Molecular Formula: C8H14N4
• DSSTOX Substance ID: DTXSID101183775
• Molecular Weight: 166.22 g/mol
• CAS RN: 1354952-09-2

Description

Methyl [(5-cyclopropyl-4-methyl-4H-1,2,4-triazol-3-yl)methyl]amine, also known as MCTMA, is a novel small molecule that has been developed for a variety of scientific research applications. MCTMA is a member of the triazole family of compounds and has been used in both biochemical and physiological studies.

Scientific Research Applications

Antimicrobial and Antifungal Activities

• Antimicrobial Properties : Several studies have synthesized derivatives of 1,2,4-triazole and investigated their antimicrobial activities. Compounds like 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-ones and triazolobenzoxazole derivatives showed good to moderate activities against test microorganisms (Bektaş et al., 2007).
• Antifungal Effects : Some 1,2,4-triazole derivatives have shown a wide spectrum of biological activity, particularly in antimicrobial and antifungal effects. This has led to their consideration for medical and veterinary applications (Ohloblina et al., 2022).

Pharmacological Studies

• Synthesis for Pharmacological Evaluation : Derivatives like thiazolidinones and Mannich bases of 4-Amino-3-mercapto-5-pyridin-3′-yl-[1,2,4]-triazole have been synthesized and evaluated for their antimicrobial and antitubercular activities (Dave et al., 2007).
• Potential Drug Development : Investigations into the mutagenic effects and predicted carcinogenicity of certain 1,2,4-triazole derivatives, such as 4-((5-decylthio)-4-methyl-4-H-1,2,4-triazole-3-yl)methyl)morpholine, have been conducted for the creation of new drugs with antifungal activity (Bushuieva et al., 2022).

Chemical Synthesis and Characterization

• Novel Synthesis Methods : Research has been conducted on the synthesis and characterization of various 1,2,4-triazole derivatives, often with a focus on developing novel methods and compounds with potential applications in medicine and pharmacy (Gotsulya, 2016).